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This guide provides a comparative analysis of the cross-resistance patterns between

Sedaxane, a succinate dehydrogenase inhibitor (SDHI) fungicide, and other major fungicide

classes. The data presented herein demonstrates a general lack of cross-resistance, a critical

factor in developing sustainable disease management strategies and mitigating the evolution of

fungicide resistance in plant pathogens.

Sedaxane, belonging to the pyrazole-carboxamide chemical group, is classified under the

Fungicide Resistance Action Committee (FRAC) Group 7. Its mode of action is the inhibition of

succinate dehydrogenase (Complex II) in the mitochondrial electron transport chain, which

disrupts fungal respiration and energy production. This specific target site is distinct from those

of other major fungicide classes, such as Demethylation Inhibitors (DMIs, FRAC Group 3) and

Quinone outside Inhibitors (QoIs, FRAC Group 11), suggesting a low probability of cross-

resistance.

Quantitative Comparison of Fungicide Sensitivity
Experimental data from studies on various plant pathogens consistently show that resistance to

one class of fungicide does not confer resistance to another class with a different mode of

action. The following tables summarize key findings from published research.
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Table 1: In Vitro Fungicide Sensitivity of Rhizoctonia zeae Isolates

A study on 91 isolates of Rhizoctonia zeae, a pathogen of corn and soybean, demonstrated

varying sensitivity to fungicides from different classes. The mean EC50 values (the

concentration of a fungicide that inhibits 50% of the fungal growth) are presented below.

Fungicide
Class

Active
Ingredient

FRAC Group
Mean EC50
(µg/ml)

Sensitivity
Profile

SDHI Sedaxane 7 0.078 Sensitive

DMI Prothioconazole 3 0.219 Sensitive

Phenylpyrrole Fludioxonil 12 0.099 Sensitive

QoI Azoxystrobin 11 >100 Insensitive

Data sourced from Gambhir et al. (2021).[1][2]

The results clearly indicate that the R. zeae isolates were sensitive to Sedaxane,

prothioconazole, and fludioxonil, but exhibited a high level of insensitivity to the QoI fungicide

azoxystrobin[1][2]. This lack of cross-resistance is attributed to the distinct molecular targets of

these fungicide classes.

Table 2: Fungicide Sensitivity Profile of Zymoseptoria tritici Field Populations

Research on field populations of Zymoseptoria tritici, the causal agent of Septoria tritici blotch

in wheat, has shown shifts in sensitivity to DMI and SDHI fungicides over time, while sensitivity

to multi-site inhibitors remains stable. This differential evolution of resistance further supports

the absence of cross-resistance between these groups. Due to widespread resistance, QoI

fungicides are often no longer effective against this pathogen[3][4][5].
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Fungicide Class Active Ingredient(s) FRAC Group
General Sensitivity
Trend

DMI

Tebuconazole,

Propiconazole,

Prothioconazole

3
Decreasing sensitivity

over time

SDHI Boscalid, Bixafen 7

Continuous but

smaller decrease in

sensitivity compared

to DMIs

Multi-site Chlorothalonil, Folpet M5, M4 Stable sensitivity

QoI (Various) 11
Widespread

resistance

Data interpretation from Birr et al. (2021).[3][4][5]

Experimental Protocols
The determination of fungicide sensitivity and cross-resistance patterns relies on standardized

laboratory assays. A typical experimental workflow is outlined below.

In Vitro Fungicide Sensitivity Assay (Mycelial Growth
Inhibition)
This method, adapted from studies on Rhizoctonia zeae, is widely used to determine the EC50

values of fungicides against mycelial fungi.[1][2]

Isolate Preparation: Fungal isolates are cultured on a suitable nutrient medium, such as

potato dextrose agar (PDA), until sufficient mycelial growth is achieved.

Fungicide Stock Solutions: Stock solutions of the technical-grade active ingredients of the

fungicides are prepared in an appropriate solvent (e.g., dimethyl sulfoxide - DMSO).

Fungicide-Amended Media: A series of dilutions of each fungicide are prepared and

incorporated into the molten PDA medium to achieve a range of final concentrations. A
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control medium with the solvent alone is also prepared.

Inoculation: Agar plugs of a standardized diameter, taken from the actively growing margin of

the fungal cultures, are placed in the center of the fungicide-amended and control PDA

plates.

Incubation: The plates are incubated at a controlled temperature and light cycle optimal for

the specific fungus until the mycelial growth in the control plates reaches the edge of the

plate.

Data Collection: The diameter of the fungal colony on each plate is measured in two

perpendicular directions.

Data Analysis: The percentage of mycelial growth inhibition is calculated relative to the

control. The EC50 values are then determined by regressing the probit of the mean

percentage of inhibition against the log10 of the fungicide concentration.

Visualizing the Mechanisms of Action and
Resistance
The following diagrams illustrate the distinct modes of action of SDHI, DMI, and QoI fungicides,

providing a visual representation of why cross-resistance is not observed.
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Figure 1: Simplified diagram of the distinct target sites for SDHI, QoI, and DMI fungicides.
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Figure 2: General experimental workflow for in vitro fungicide sensitivity testing.
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Conclusion
The available experimental data strongly supports the principle that there is no cross-resistance

between Sedaxane (an SDHI, FRAC Group 7) and fungicides from other classes with different

modes of action, such as DMIs (FRAC Group 3) and QoIs (FRAC Group 11). This is due to

their highly specific and distinct target sites within the fungal cell. This understanding is

fundamental for designing effective and durable fungicide resistance management programs,

which should involve the rotation and mixture of fungicides with different modes of action to

minimize the selection pressure for resistant pathogen populations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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